NSC-41589

Specification

• CAS No.: 6310-41-4
• Molecular Formula: C9H11NOS
• Molecular Weight: 181.26 g/mol
• IUPAC Name: N-(2-methylsulfanylphenyl)acetamide
• Standard InChI: InChI=1S/C9H11NOS/c1-7(11)10-8-5-3-4-6-9(8)12-2/h3-6H,1-2H3,(H,10,11)
• Standard InChI Key: AMWFIKFWXRBICX-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=CC=C1SC
• Canonical SMILES: CC(=O)NC1=CC=CC=C1SC
• Appearance: Solid powder

Introduction

Chemical Identity and Structural Features

Nomenclature and Synonyms

NSC-41589 is systematically named as N-[2-(methylsulfanyl)phenyl]acetamide under IUPAC conventions. Its structure consists of an acetamide group (-NHCOCH₃) attached to the phenyl ring at the 2-position, which is further substituted with a methylsulfanyl (-SCH₃) group. The compound is interchangeably referred to by multiple synonyms across commercial and academic sources, including:

• 2-(N-acetamino)phenyl methyl sulfane

• 2-acetamidophenyl methyl sulfide

• Acetic acid-(2-methylsulfanyl-anilide)

• N-(2-methylsulfanylphenyl)acetamide.

Molecular and Physical Properties

Key physicochemical parameters of NSC-41589 include:

Property	Value
Molecular Formula	C₉H₁₁NOS
Molecular Weight	181.25 g/mol
Boiling Point	346.8°C at 760 mmHg
Density	1.14±0.1 g/cm³ (20°C)
Solubility	Soluble in DMSO
Storage Conditions	-20°C, desiccated environment

The compound exhibits moderate thermal stability, with a boiling point exceeding 300°C, suggesting utility in high-temperature synthetic reactions. Its density of 1.14 g/cm³ classifies it as a moderately dense organic liquid at room temperature.

Research Applications and Biological Relevance

Current Utility in Chemical Research

NSC-41589 is primarily employed as:

• A building block in heterocyclic chemistry for synthesizing thioether-containing analogs

• A substrate for studying acetyl transfer reactions in sulfur-rich environments

• A reference compound in mass spectrometry libraries due to its distinct fragmentation pattern

Parameter	Specification
Signal Word	Warning
Hazard Statements	H315-H319-H335
Precautionary Measures	P261-P305+P351+P338

These indicate potential skin/eye irritation and respiratory sensitivity, necessitating PPE during handling.

Disposal and Environmental Impact

No specific ecotoxicological data exist, but standard protocols for nitrogen/sulfur-containing organics apply:

• Incineration in approved facilities with SOₓ scrubbers

• Neutralization via alkaline hydrolysis followed by landfill disposal

Supplier	Catalog Number	Purity	Packaging
ATK Chemical	ATK-03844	>95%	250 mg, 1 g
GlpBio	GC36776	>98%	25 µL (10 mM)

Pricing typically ranges from $120–$180 per gram, reflecting its niche application status.

Knowledge Gaps and Future Directions

The current understanding of NSC-41589 reveals several critical research needs:

• Mechanistic Studies: Elucidating its behavior in catalytic cycles involving sulfur participation

• Biological Profiling: Systematic screening against enzyme targets and cell lines

• Derivatization Potential: Exploring modifications to enhance solubility or reactivity

Collaborative efforts between synthetic chemists and pharmacologists could unlock applications beyond its current role as a specialty reagent.